Cas no 1393534-88-7 (3-(BENZYLOXY)-5-BROMOPICOLINONITRILE)

• Product Name: 3-(BENZYLOXY)-5-BROMOPICOLINONITRILE
• CAS No: 1393534-88-7
• MF: C₁₃H₉BrN₂O
• MW: 289.127362012863
• CID: 2122652
• Update Time: 2025-05-23

3-(BENZYLOXY)-5-BROMOPICOLINONITRILE Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)-5-bromopicolinonitrile
• CID 118990215
• 3-Benzyloxy-5-bromo-pyridine-2-carbonitrile
• 2-Pyridinecarbonitrile, 5-bromo-3-(phenylmethoxy)-
• 5-Bromo-3-(phenylmethoxy)-2-pyridinecarbonitrile
• 3-(BENZYLOXY)-5-BROMOPICOLINONITRILE

• Inchi： 1S/C13H9BrN2O/c14-11-6-13(12(7-15)16-8-11)17-9-10-4-2-1-3-5-10/h1-6,8H,9H2
• InChI Key： CEPUJZYLEQUYSL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)C(=C1)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Topological Polar Surface Area: 45.9

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 422.5±40.0 °C(Predicted)
• pka: -7.18±0.10(Predicted)

Additional information on 3-(BENZYLOXY)-5-BROMOPICOLINONITRILE

3-(BENZYLOXY)-5-BROMOPICOLINONITRILE: A Comprehensive Overview

3-(BENZYLOXY)-5-BROMOPICOLINONITRILE is a highly specialized organic compound with the CAS number 1393534-88-7. This compound belongs to the class of picolinonitriles, which are known for their unique chemical properties and applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 3-(BENZYLOXY)-5-BROMOPICOLINONITRILE features a picolinonitrile backbone with a benzyloxy group at the 3-position and a bromine atom at the 5-position, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 3-(BENZYLOXY)-5-BROMOPICOLINONITRILE involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have highlighted the use of microwave-assisted synthesis techniques, which not only accelerate the reaction process but also improve the overall efficiency. The incorporation of bromine at the 5-position is particularly significant, as it enhances the compound's reactivity and opens up new avenues for functionalization.

One of the most intriguing aspects of 3-(BENZYLOXY)-5-BROMOPICOLINONITRILE is its potential in drug discovery. The compound has shown promising results in preliminary biological assays, particularly in its ability to inhibit certain enzymes associated with neurodegenerative diseases. For instance, recent research has demonstrated its potential as a lead compound for developing treatments against Alzheimer's disease. The benzyloxy group at the 3-position plays a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for further preclinical studies.

In addition to its pharmaceutical applications, 3-(BENZYLOXY)-5-BROMOPICOLINONITRILE has also found utility in materials science. The compound's ability to coordinate with metal ions has led to its use in designing novel metal-organic frameworks (MOFs). These frameworks have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have leveraged the unique properties of this compound to create highly porous and stable materials with tailored functionalities.

The physical properties of 3-(BENZYLOXY)-5-BROMOPICOLINONITRILE are well-documented, with studies focusing on its solubility, melting point, and thermal stability. These properties are critical for determining its suitability in various industrial processes. For example, its high thermal stability makes it ideal for applications requiring high-temperature conditions, such as in certain polymerization reactions or catalytic processes.

From an environmental perspective, understanding the degradation pathways of 3-(BENZYLOXY)-5-BROMOPICOLINONITRILE is essential for assessing its ecological impact. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions, revealing that the compound undergoes rapid transformation under specific microbial consortia. This information is vital for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 3-(BENZYLOXY)-5-BROMOPICOLINONITRILE (CAS No: 1393534-88-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule in both academic research and industrial innovation. As ongoing research continues to uncover new potentials for this compound, its role in shaping future technologies and therapeutic interventions is expected to grow significantly.